N-[2-(3,4-diethoxyphenyl)ethyl]-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide

• CAS RN: 941938-24-5
• Molecular Formula: C27H30N4O4
• Molecular Weight: 474.561
• IUPAC Name: N-[2-(3,4-diethoxyphenyl)ethyl]-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• InChI: InChI=1S/C27H30N4O4/c1-4-34-24-11-8-20(16-25(24)35-5-2)12-13-28-26(32)18-30-14-15-31-23(27(30)33)17-22(29-31)21-9-6-19(3)7-10-21/h6-11,14-17H,4-5,12-13,18H2,1-3H3,(H,28,32)
• InChI Key: UEYPMFVDHKUMFZ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)CCNC(=O)CN2C=CN3C(=CC(=N3)C4=CC=C(C=C4)C)C2=O)OCC
• solubility: not available

Description

N-[2-(3,4-diethoxyphenyl)ethyl]-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide is a useful research compound. Its molecular formula is C27H30N4O4 and its molecular weight is 474.561. The purity is usually 95%.
BenchChem offers high-quality N-[2-(3,4-diethoxyphenyl)ethyl]-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(3,4-diethoxyphenyl)ethyl]-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity of Pyrazole Derivatives

Pyrazole derivatives are known for their wide range of biological activities, including anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, and anticonvulsant properties. The synthesis of these compounds often involves condensation followed by cyclization, employing reagents like phosphorus oxychloride, dimethyl formamide, acetamide, and hydrazine. These strategies provide a foundation for developing more active biological agents through modifications and derivatizations (Dar & Shamsuzzaman, 2015).

Environmental Impact and Removal of Organic Pollutants

The occurrence, fate, and behavior of organic pollutants such as parabens in aquatic environments have been extensively reviewed. Despite treatments that effectively remove these contaminants from wastewater, they are consistently found in surface water and sediments. This persistence in the environment highlights the need for ongoing research into their environmental impact and the development of more effective removal strategies (Haman et al., 2015).

Toxicity and Environmental Monitoring

The toxicity and environmental monitoring of acetaminophen, a widely used analgesic, have been the subject of comprehensive reviews. These studies explore the degradation pathways, by-products, and biotoxicity of acetaminophen in various environments. Understanding these factors is crucial for assessing the environmental impact of pharmaceuticals and developing effective strategies for their removal (Qutob et al., 2022).